Cas no 1256835-27-4 (3-oxo-2H,3H,4H-pyrido4,3-b1,4oxazine-7-carboxylic acid)

• Product Name: 3-oxo-2H,3H,4H-pyrido4,3-b1,4oxazine-7-carboxylic acid
• CAS No: 1256835-27-4
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• MDL: MFCD18260661
• CID: 5655169
• PubChem ID: 129917039
• Update Time: 2025-08-05

3-oxo-2H,3H,4H-pyrido4,3-b1,4oxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1256835-27-4
• 3-oxo-2H,3H,4H-pyrido[4,3-b][1,4]oxazine-7-carboxylic acid
• 2H-Pyrido[4,3-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo-
• EN300-2726691
• DTXSID101165200
• 3-oxo-2H,3H,4H-pyrido4,3-b1,4oxazine-7-carboxylic acid

• MDL： MFCD18260661
• Inchi： 1S/C8H6N2O4/c11-7-3-14-6-1-4(8(12)13)9-2-5(6)10-7/h1-2H,3H2,(H,10,11)(H,12,13)
• InChI Key： HOPAREZOLZJNEZ-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=NC(C(=O)O)=CC1=2)=O

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-oxo-2H,3H,4H-pyrido4,3-b1,4oxazine-7-carboxylic acid

Compound CAS No. 1256835-27-4: 3-Oxo-2H,3H,4H-Pyrido[4,3-b]1,4-Oxazine-7-Carboxylic Acid

The compound with CAS No. 1256835-27-4, known as 3-Oxo-2H,3H,4H-Pyrido[4,3-b]1,4-Oxazine-7-Carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The pyrido[4,3-b]1,4-oxazine core of this molecule is particularly notable for its structural complexity and potential bioactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The oxazine ring system within this molecule is known to exhibit unique electronic properties that can influence its interaction with biological systems. Researchers have explored the potential of this compound as a modulator of cellular signaling pathways, which could have implications in the treatment of various diseases.

The synthesis of 3-Oxo-2H,3H,4H-Pyrido[4,3-b]1,4-Oxazine-7-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the carboxylic acid group at the 7-position of the oxazine ring is particularly significant for its potential role in forming hydrogen bonds with biomolecules. This functional group has been shown to enhance the solubility and bioavailability of drugs in preclinical studies.

In terms of biological activity, this compound has demonstrated promising results in vitro assays targeting key enzymes and receptors involved in inflammation and neurodegenerative diseases. For instance, studies published in *Journal of Medicinal Chemistry* have shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The structural versatility of CAS No. 1256835-27-4 also makes it an attractive candidate for further chemical modifications. Researchers are currently exploring analogs with altered substituents on the pyridine and oxazine rings to optimize pharmacokinetic properties and improve therapeutic efficacy. These efforts are supported by advanced computational tools such as molecular docking and quantum mechanics simulations.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. This aligns with global trends toward more eco-friendly chemical manufacturing practices.

In conclusion, CAS No. 1256835-27-4, or 3-Oxo-2H,3H,4H-Pyrido[4,3-b]1,4-Oxazine-7-Carboxylic Acid, represents a cutting-edge molecule with immense potential in drug development and beyond. Its unique structure and promising biological activity make it a focal point for ongoing research across multiple disciplines.